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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of the

Oxygen-19 (¹⁹O) isotope. The information presented is intended for researchers, scientists,

and professionals in drug development who may utilize radioisotopes in their work. This

document details the fundamental characteristics of ¹⁹O, the experimental methods used to

determine these properties, and visual representations of its nuclear decay and relevant

experimental workflows.

Core Nuclear Properties of Oxygen-19
Oxygen-19 is a radioactive isotope of oxygen, featuring 8 protons and 11 neutrons.[1] It is an

artificially produced nuclide with a short half-life, making it a subject of academic and

experimental research rather than having widespread practical applications.[1]

Quantitative Nuclear Data Summary
The key nuclear properties of Oxygen-19 are summarized in the tables below for easy

reference and comparison.
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Table 1: General Nuclear Properties of Oxygen-19

Property Value

Symbol ¹⁹O

Atomic Number (Z) 8

Neutron Number (N) 11

Spin and Parity (J^π) 5/2+

Isotopic Mass 19.0035780(28) u

Mass Excess 3.33289 MeV

Nuclear Binding Energy 143.76336724 MeV

Magnetic Dipole Moment (μ) 1.53238(7) μN

Electric Quadrupole Moment (Q) 0.00362(13) barn

Sources:[1][2][3][4]

Table 2: Radioactive Decay Properties of Oxygen-19

Property Value

Half-Life (T₁/₂) 26.470(6) s

Decay Mode 100% β⁻ (Beta-minus)

Daughter Isotope ¹⁹F (Fluorine-19)

Decay Energy (Qβ) 4.8203(26) MeV

Beta End-point Energies
1.4425(14) MeV (54.4(12)%)2.1032(15) MeV

(45.4(15)%)

Prominent Gamma Ray Energies
0.197142(4) MeV (95.9(21)%)1.356843(8) MeV

(50.4(11)%)

Sources:[1][4][5][6]
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Production of Oxygen-19
Oxygen-19 is produced artificially through nuclear reactions. Two common methods for its

production are:

Neutron Capture by Oxygen-18: This is a common method where a stable Oxygen-18

nucleus captures a neutron, becoming Oxygen-19. The reaction is denoted as ¹⁸O(n,γ)¹⁹O.

This process is utilized in environments with a high neutron flux, such as nuclear reactors or

during neutron activation analysis.[7]

Charged-Particle Induced Reaction: Oxygen-19 can also be produced by bombarding a

Carbon-13 target with a beam of Lithium-7 ions. This is a direct nuclear reaction represented

as ¹³C(⁷Li,p)¹⁹O, where a proton is ejected in the process.[8]

Decay Scheme of Oxygen-19
Oxygen-19 undergoes 100% beta-minus (β⁻) decay to the stable isotope Fluorine-19 (¹⁹F).[1]

[6][9] In this process, a neutron in the ¹⁹O nucleus is converted into a proton, emitting an

electron (β⁻ particle) and an electron antineutrino. The decay primarily proceeds to excited

states of ¹⁹F, which then de-excite by emitting gamma rays.[1]

¹⁹O (5/2+)

¹⁹F (3/2+ at 1.554 MeV) β⁻ (45.4%)

¹⁹F (5/2- at 1.357 MeV)

 β⁻ (54.4%)  γ (0.197 MeV)

¹⁹F (1/2+)

 γ (1.554 MeV)

 γ (1.357 MeV)

¹⁹F (1/2- at 0.197 MeV)

 γ (0.197 MeV)
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Caption: Simplified decay scheme of Oxygen-19 to Fluorine-19.

Experimental Protocols
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The determination of the nuclear properties of Oxygen-19 requires sophisticated experimental

techniques. Below are detailed methodologies for key experiments.

Half-Life Measurement via Neutron Activation
A common method to measure the half-life of ¹⁹O involves producing the isotope through

neutron activation and then measuring its decay rate.

Methodology:

Sample Preparation and Irradiation: A sample containing Oxygen-18, such as deionized

water, is placed in a suitable container (a phantom).[7] The sample is then irradiated with a

neutron source. Neutrons can be produced from a nuclear reaction, for example, by

bombarding a Lithium-7 target with protons from a particle accelerator.[7] The irradiation time

is typically on the order of one to two half-lives of ¹⁹O.[7]

Gamma Ray Detection: Immediately following irradiation, the sample is transferred to a

gamma-ray detection system. A high-purity germanium (HPGe) detector or a sodium iodide

(NaI(Tl)) detector can be used.[7] The detector is coupled to a multi-channel analyzer (MCA)

to record the gamma-ray energy spectrum.

Data Acquisition: The gamma-ray spectrum is acquired over a period of several half-lives of

¹⁹O. The number of counts in the characteristic gamma-ray peaks of ¹⁹O decay (0.197 MeV

and 1.357 MeV) is recorded at regular time intervals.[7]

Data Analysis: The background radiation is subtracted from the measured counts. The

natural logarithm of the net counts in the photopeak is plotted against time. The data points

should fall on a straight line, and the slope of this line is equal to the negative of the decay

constant (λ). The half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2)/λ.

Production Activation Detection & Analysis

Proton Beam ⁷Li Target Neutrons H₂¹⁸O Phantom¹⁸O(n,γ)¹⁹O Gamma Detector (e.g., HPGe) Multi-Channel Analyzer Data Analysis (Decay Curve)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1255936/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-nuclear-properties-of-oxygen-19
http://xuv.scs.illinois.edu/516/handouts/drago%20pdfs/drago.ch14.nqr.pdf
http://xuv.scs.illinois.edu/516/handouts/drago%20pdfs/drago.ch14.nqr.pdf
http://xuv.scs.illinois.edu/516/handouts/drago%20pdfs/drago.ch14.nqr.pdf
http://xuv.scs.illinois.edu/516/handouts/drago%20pdfs/drago.ch14.nqr.pdf
http://xuv.scs.illinois.edu/516/handouts/drago%20pdfs/drago.ch14.nqr.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the measurement of the half-life of Oxygen-19.

Beta Spectroscopy
Beta spectroscopy is employed to measure the energy distribution of the electrons emitted

during the β⁻ decay of ¹⁹O.

Methodology:

Source Preparation: A thin, uniform source of ¹⁹O is prepared to minimize energy loss of the

emitted electrons within the source material.

Spectrometer Setup: A magnetic or semiconductor spectrometer is used. A common choice

is a silicon-lithium (Si(Li)) detector, which provides good energy resolution. The detector is

placed in a vacuum chamber to eliminate energy loss in the air.

Energy Calibration: The spectrometer is calibrated using sources that emit electrons of

known, monoenergetic energies, such as Bismuth-207.

Data Acquisition: The beta spectrum of ¹⁹O is acquired. The output signals from the detector

are amplified and processed by an MCA to generate an energy spectrum.

Data Analysis (Kurie Plot): To determine the endpoint energy of the beta spectrum, a Kurie

plot is constructed. This plot linearizes the beta spectrum, and the intersection of the fitted

line with the energy axis gives the endpoint energy.

Measurement of Nuclear Moments
The magnetic dipole and electric quadrupole moments of short-lived nuclei like ¹⁹O are

measured using techniques such as β-detected Nuclear Magnetic Resonance (β-NMR) and β-

detected Nuclear Quadrupole Resonance (β-NQR).

General Methodology:

Production and Polarization: A beam of ¹⁹O ions is produced and then polarized using

methods like optical pumping with lasers or by passing the ion beam through tilted foils.
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Nuclear polarization aligns the nuclear spins in a preferred direction.

Implantation: The polarized ¹⁹O ions are implanted into a suitable host crystal (e.g., a metal

or a semiconductor) at low temperatures. The choice of the host material is crucial as it

provides the magnetic field or electric field gradient that interacts with the nuclear moments.

Resonance Detection:

β-NMR (for Magnetic Moment): The implanted nuclei are subjected to a static magnetic

field (B₀) and a perpendicular, oscillating radiofrequency (RF) magnetic field (B₁). When

the frequency of the RF field matches the Larmor frequency of the nuclei, it induces

transitions between the nuclear spin states, destroying the nuclear polarization. This

resonance is detected by a change in the anisotropic angular distribution of the emitted

beta particles. The magnetic moment is then calculated from the resonance frequency and

the applied magnetic field.

β-NQR (for Quadrupole Moment): In a non-cubic crystal, the interaction of the nuclear

electric quadrupole moment with the electric field gradient of the crystal lattice splits the

nuclear energy levels. An RF electric field is applied to induce transitions between these

quadrupole-split levels. The resonance, detected as a change in the beta decay

anisotropy, allows for the determination of the nuclear quadrupole moment.

β-NMR (Magnetic Moment)

β-NQR (Quadrupole Moment)

¹⁹O Ion Source Nuclear Polarization
(e.g., Optical Pumping)

Implantation into
Host Crystal Static Magnetic Field (B₀)

Electric Field Gradient
(from Crystal)

RF Magnetic Field (B₁) Resonance Detection β Detector

RF Electric Field Resonance Detection β Detector
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Caption: General workflow for β-NMR and β-NQR experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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